N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide

• IUPAC Name: N-[4-(acetylsulfamoyl)phenyl]-2-methoxyacetamide
• InChI: InChI=1S/C11H14N2O5S/c1-8(14)13-19(16,17)10-5-3-9(4-6-10)12-11(15)7-18-2/h3-6H,7H2,1-2H3,(H,12,15)(H,13,14)
• InChI Key: SABRAUZUTHFMHN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)COC
• Molecular Formula: C11H14N2O5S
• Molecular Weight: 286.31 g/mol

Description

N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide, also known as NAMPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide involves the inhibition of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer cells. By inhibiting CA IX, N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide disrupts the pH balance within the cancer cells, leading to cell death. N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer properties, it has also been shown to exhibit anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide is its specificity for CA IX. While this makes it a promising candidate for cancer research, it may not be as useful for other areas of research.

Future Directions

There are several potential future directions for research on N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide. One area of interest is in the development of N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide analogs that exhibit improved specificity and efficacy. Another potential direction is in the investigation of the potential applications of N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide in the treatment of other diseases, such as inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide and its potential applications in combination therapy with other drugs.
Conclusion:
In conclusion, N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide is a promising compound that has potential applications in scientific research. Its anti-cancer and anti-inflammatory properties make it a promising candidate for the development of new therapies. Further research is needed to fully understand its mechanism of action and potential applications in combination therapy.

Scientific Research Applications

N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer research. N-{4-[(acetylamino)sulfonyl]phenyl}-2-methoxyacetamide has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells. It has also been shown to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.